Cas no 1361772-36-2 (2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid
• CAS No: 1361772-36-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933351
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-2-6(3-8(15)16)14-7(4-11)9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： RPNTYDKJUOUGRV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C=C(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic Acid (CAS No. 1361772-36-2)

2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid, with the CAS number 1361772-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The unique arrangement of functional groups in this molecule, including a chloromethyl group, a difluoromethyl group, and an acetic acid moiety, makes it a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The chloromethyl group is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property is exploited in the synthesis of more complex molecules, where the chloromethyl group can be transformed into other functional groups such as alcohols or amines. The presence of the difluoromethyl group adds another layer of complexity, as fluorine atoms are known to influence the metabolic stability and binding affinity of drug candidates. Additionally, the methyl group at the 4-position and the acetic acid moiety at the 6-position contribute to the overall solubility and pharmacokinetic properties of derivatives synthesized from this compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The pyridine scaffold is particularly prominent in this research due to its prevalence in natural products and its ability to interact with biological targets such as enzymes and receptors. The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid has been explored as a key intermediate in the synthesis of potential drug candidates for conditions ranging from infectious diseases to chronic disorders.

One of the most compelling applications of this compound has been in the development of antiviral agents. The ability to modify the pyridine core with specific functional groups allows for fine-tuning of interactions with viral enzymes and receptors. For instance, studies have shown that derivatives of this compound can inhibit viral proteases and polymerases by mimicking natural substrates or by inducing conformational changes in these enzymes. The difluoromethyl group, in particular, has been identified as a crucial element in enhancing binding affinity and resistance to metabolic degradation.

The pharmaceutical industry has also leveraged this compound in the search for new antibiotics. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore novel chemical entities that can overcome existing resistance mechanisms. The unique structure of 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid provides a versatile platform for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated promising activity against multidrug-resistant bacterial strains, highlighting the potential of this compound as a lead structure for future antibiotic development.

Beyond infectious diseases, this compound has shown promise in oncology research. Cancer chemotherapeutic agents often target specific enzymes or signaling pathways that are dysregulated in tumor cells. The ability to synthesize derivatives with tailored properties allows for precise modulation of these pathways. For example, researchers have explored analogs of this compound that can inhibit kinases involved in cancer cell proliferation and survival. The combination of the chloromethyl and difluoromethyl groups provides multiple sites for further derivatization, enabling the creation of molecules with enhanced selectivity and potency.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid involves multi-step organic transformations that highlight its synthetic utility. Typically, it is synthesized through condensation reactions involving appropriate pyridine precursors followed by chlorination and fluorination steps. The introduction of the acetic acid moiety is often achieved through oxidation or carboxylation reactions. These synthetic strategies not only demonstrate the versatility of this intermediate but also provide insights into how functional groups can be strategically introduced or modified to achieve desired pharmacological properties.

The growing interest in fluorinated compounds stems from their favorable pharmacokinetic profiles and improved bioavailability. Fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation processes that typically degrade drug candidates. Additionally, fluorine atoms can influence electronic properties, leading to stronger binding interactions between drug molecules and their biological targets. The presence of two fluorine atoms in 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid underscores its potential as a building block for highly effective therapeutic agents.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-6-acetic acid (CAS No. 1361772-36-2) represents a valuable intermediate in pharmaceutical chemistry with broad applications across various therapeutic areas. Its unique structural features and synthetic flexibility make it an attractive scaffold for designing novel drug candidates targeting infectious diseases, chronic disorders, and cancer. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in the development of next-generation therapeutics.